Tellurium dioxide

• IUPAC Name: tellurium dioxide
• InChI: InChI=1S/O2Te/c1-3-2
• InChI Key: LAJZODKXOMJMPK-UHFFFAOYSA-N
• Canonical SMILES: O=[Te]=O
• Molecular Formula: TeO2, O2Te
• DSSTOX Substance ID: DTXSID8052487
• Molecular Weight: 159.6 g/mol
• Physical Description: Dry Powder, White solid; [Merck Index] White odorless powder; [MSDSonline], Solid
• CAS RN: 7446-07-3, 14832-87-2, 59863-17-1

Description

Tellurium dioxide, or TeO2, is a compound composed of one tellurium atom and two oxygen atoms. It is a white, odorless solid, and is insoluble in water. TeO2 has a variety of applications, including as a semiconductor material, a catalyst, a pigment, and a flame retardant. In addition, it has recently been studied for its potential to be used in medical applications.

Scientific Research Applications

Tellurium Production and Refining

TeO2 is integral in the production of high-purity tellurium, essential for semiconductor materials. A novel production method involves creating sodium tellurate (Na2TeO4) by oxidizing sodium tellurite (Na2TeO3) from copper anode slimes, followed by acid dissolution and reduction with SO2 gas. This process offers higher precipitation selectivity for tellurium compared to conventional methods, improving efficiency and reducing impurities like selenium, lead, and silicon (Robles-Vega et al., 2009).

Electronic and Optical Applications

Emerging TeO2 nanostructures are showing potential in various modern device applications. Their controlled composition, size, shape, and structure make them suitable for use in batteries, photodetectors, ion detection and removal, gas sensing, thermoelectric devices, and more (He et al., 2017).

Environmental Impact and Recovery

TeO2’s environmental impact has gained attention, particularly in the context of Te contamination due to its industrial applications. Studies on its biogeochemistry in surface environments are crucial for understanding environmental risks and supporting the development of Te recovery and recycling techniques (Missen et al., 2020).

Gas Sensing Technologies

TeO2 nanowires have been developed as efficient gas sensors. They demonstrate potential for low-power consumption and high sensitivity in detecting gases like NO2, NH3, and H2S at room temperature, making them valuable for environmental monitoring and safety applications (Liu et al., 2007).

Radiation Dosimetry

TeO2 thin film structures are being explored for gamma radiation dosimetry. Changes in their optical and electrical properties upon exposure to radiation suggest potential as real-time, room-temperature dosimeters in medical and industrial applications (Arshak & Korostynska, 2002).

Tellurium in Biological Systems

While not classified as an essential element, Te and its compounds, including TeO2, are being studied for various biological effects. Their potential roles in biochemistry and medicine, such as in enzyme inhibition and redox modulation, are areas of ongoing research (Ba et al., 2010).

Mechanism of Action

Target of Action

Tellurium dioxide (TeO2) is a solid oxide of tellurium . It is primarily used in industries such as metallurgy and manufacturing, particularly in semiconductors and solar panels . The primary targets of TeO2 are various microorganisms, including bacterial strains and fungi . It has been found to have antimicrobial properties and can be used for biosensor applications .

Mode of Action

TeO2 interacts with its targets primarily through the formation of nanoparticles. These nanoparticles are synthesized by certain bacterial strains and have been found to inhibit bacterial planktonic cultures and biofilms . The antimicrobial activity of these nanoparticles seems to be linked to their size, with smaller nanoparticles showing higher activity .

Biochemical Pathways

The biochemical pathways affected by TeO2 involve the reduction of soluble tellurium anions. Microorganisms play a crucial role in this process, taking up the anions, reducing them, and then effluxing them . This process results in the formation of tellurium nanoparticles, which are responsible for the antimicrobial activity of TeO2 .

Pharmacokinetics

It is known that teo2 is barely soluble in water and soluble in strong acids and alkali metal hydroxides . This suggests that its bioavailability may be influenced by the pH of the environment. More research is needed to fully understand the ADME properties of TeO2.

Result of Action

The primary result of TeO2’s action is the inhibition of bacterial and fungal growth. This is achieved through the formation of tellurium nanoparticles, which have antimicrobial properties . Additionally, TeO2 nanoparticles have been found to possess antifungal potential towards Aspergillus flavus, Aspergillus niger, and Aspergillus fumigatus, and antibacterial potential against Pseudomonas aeruginosa, Staphylococcus aureus, and Klebsiella pneumoniae .

Action Environment

Environmental factors can significantly influence the action of TeO2. For instance, the formation of tellurium nanoparticles is influenced by the culture conditions and exposure time to the selenite and tellurite oxyanions . Furthermore, the antimicrobial activity of TeO2 can be affected by the size of the nanoparticles, which can be influenced by environmental conditions . Lastly, the increasing amount of tellurium released to the environment due to human activities such as metal smelting and coal burning is leading to widespread tellurium contamination, which could potentially impact the efficacy and stability of TeO2 .

Safety and Hazards

Tellurium dioxide may cause an allergic skin reaction and is harmful if inhaled. It is suspected of damaging fertility or the unborn child. It is also toxic to aquatic life with long-lasting effects.

Future Directions

Tellurium is a p-type semiconductor, featuring a one-dimensional chiral atomic structure which holds great promise for next-generation electronic, optoelectronic, and piezoelectric applications. The breakthrough in obtaining high-quality 2D Te films will inspire a revisit of the fundamental properties of this long-forgotten material in the near future.

Biochemical Analysis

Biochemical Properties

Tellurium dioxide plays a role in biochemical reactions due to its amphoteric nature, allowing it to act both as an acid and a base . It interacts with various biomolecules, including enzymes and proteins. For instance, this compound can react with strong acids to form tellurium salts and with bases to form tellurites . These interactions can influence the activity of enzymes and proteins, potentially altering their function and stability.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, exposure to this compound can lead to oxidative stress in cells, which can alter signaling pathways and gene expression, ultimately affecting cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, leading to enzyme inhibition or activation . Additionally, this compound can cause changes in gene expression by interacting with DNA and RNA, potentially leading to altered protein synthesis and cellular function . These interactions highlight the complex nature of this compound’s biochemical activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. This compound is relatively stable, but it can degrade under certain conditions, leading to changes in its biochemical activity . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have lasting effects on cellular function, including persistent oxidative stress and altered gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact, but at higher doses, it can cause toxic or adverse effects . For example, high doses of this compound have been associated with liver toxicity and oxidative stress in animal studies . These findings underscore the importance of dosage considerations in the study of this compound’s biochemical effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors . It can affect metabolic flux and metabolite levels, potentially disrupting normal cellular metabolism . For instance, this compound can be metabolized into dimethyl telluride, a compound with distinct biochemical properties . These metabolic interactions are crucial for understanding the overall impact of this compound on cellular function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can influence its localization and accumulation, affecting its biochemical activity . For example, this compound can be transported into cells via specific transporters, where it may accumulate and exert its effects on cellular processes .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, this compound may localize to the mitochondria, where it can impact mitochondrial function and energy production . Understanding its subcellular localization is essential for elucidating the mechanisms underlying its biochemical effects.

Q & A

Q1: What is the crystal structure of tellurium dioxide?

A1: this compound exists in two crystalline forms: paratellurite (tetragonal) and tellurite (orthorhombic). Paratellurite is the more common form and has been extensively studied for its acousto-optic properties. [, ]

Q2: What makes this compound suitable for acousto-optic applications?

A2: TeO₂ possesses a high acousto-optic figure of merit, indicating its efficiency in interacting with light and sound waves. This, combined with its chemical stability and mechanical durability, makes it suitable for devices like deflectors, modulators, and tunable filters. []

Q3: How does the sputtering gas ratio affect the properties of this compound thin films?

A3: Research indicates that varying the sputtering gas ratio during thin film fabrication significantly influences the structural and optical characteristics of TeO₂. Further investigation is needed to fully understand and control these effects for specific applications. []

Q4: Can this compound be used as a radiation dosimeter?

A4: Yes, studies demonstrate the potential of TeO₂ thin films for gamma radiation dosimetry. Exposure to gamma radiation induces changes in the optical band gap and electrical conductivity of TeO₂, allowing for dose measurement. Thicker films exhibit a wider dose detection range. [, ]

Q5: Is this compound compatible with biological systems?

A5: Research on the biocompatibility of TeO₂ is ongoing. A study on human pulmonary alveolar epithelial cells and peripheral blood cells revealed dose-dependent cytotoxicity of TeO₂ nanoparticles, suggesting potential toxicity. []

Q6: How does this compound behave under proton radiation?

A6: Studies on proton-irradiated TeO₂ reveal a decrease in light transmittance with increasing proton fluence. This effect, although less pronounced at lower fluences, raises concerns for the material's long-term performance in space-based applications where proton radiation is significant. [, ]

Q7: Can this compound be used as a catalyst?

A7: Yes, this compound has demonstrated catalytic activity in various organic reactions. For example, it facilitates the oxidation of stilbene dibromides to benzils with good to moderate yields. []

Q8: How is this compound used in the preparation of cadmium telluride quantum dots?

A8: TeO₂ serves as a tellurium source in a novel aqueous synthesis method for cadmium telluride (CdTe) quantum dots. Hydrazine hydrate acts as a reducing agent in this process, enabling the controlled growth of CdTe QDs with tunable emission colors. []

Q9: Have there been any computational studies on the properties of this compound?

A9: While the provided research primarily focuses on experimental work, computational chemistry techniques can offer valuable insights into the electronic structure, optical properties, and reactivity of TeO₂. Further research in this area can complement experimental findings.

Q10: How stable is a mixture of hydrogen peroxide and this compound in methanol?

A10: A solution of hydrogen peroxide (30%) and TeO₂ in methanol exhibits good stability when stored under refrigeration, retaining its reactivity for extended periods. This mixture is valuable for selective oxidation reactions, such as converting sulfides to sulfoxides. []

Q11: What are the safety considerations when handling this compound?

A11: this compound should be handled with care as it may cause irritation. Appropriate personal protective equipment should be used. Specific safety data sheets and regulatory guidelines should be consulted for detailed information.

Q12: How is silicon content determined in this compound?

A13: Silicon impurities in TeO₂ can be quantified using Silicon Molybdenum Blue Spectrophotometry. This method involves separating tellurium via hydrolysis and measuring the absorbance of the resulting silicon molybdenum blue complex at a specific wavelength (730 nm). []

Q13: What analytical techniques are used to characterize this compound nanoparticles?

A14: Researchers commonly employ techniques like X-ray crystallography (XRD) and Scanning Electron Microscopy (SEM) to determine the size, shape, and crystallinity of TeO₂ nanoparticles. These analyses are crucial for understanding the material's properties and behavior in various applications. []

Q14: Are there any environmental concerns related to this compound?

A14: While TeO₂ itself might pose minimal environmental risks, the overall impact depends on the specific application and lifecycle of the material. Responsible waste management and recycling strategies are crucial to minimize potential environmental effects.

Q15: What solvents are commonly used to dissolve this compound?

A16: TeO₂ exhibits limited solubility in water but readily dissolves in strong acids like sulfuric acid and hydrochloric acid. These acidic solutions are often used in the processing and purification of tellurium compounds. [, ]